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Compound of Interest

Compound Name: Hex-5-yn-1-amine

Cat. No.: B180460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Hex-
5-yn-1-amine (CAS No. 15252-45-6). The information is intended to support risk assessment

and the implementation of safe laboratory practices.

Hazard Identification and Classification
Hex-5-yn-1-amine is a flammable and corrosive liquid that can cause severe skin burns and

eye damage.[1][2] It may also cause respiratory irritation.[1] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classification for this

substance.

Table 1: GHS Classification
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 GHS02 Danger

H226:

Flammable liquid

and vapor[1][3]

Skin

Corrosion/Irritatio

n

Category 1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage[1][3]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 GHS07 Warning

H335: May

cause respiratory

irritation[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C6H11N[1]

Molecular Weight 97.16 g/mol [1]

Physical Form Liquid[4]

Boiling Point 50 °C (at 25 Torr)[5]

Density 0.844±0.06 g/cm3 (Predicted)[5]

Flash Point 144°F / 62°C (760mm)[3][4]

Storage Temperature 2-8°C[4][5][6]
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Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to safe handling is essential to minimize exposure and prevent

accidents. The following workflow outlines the key stages of handling Hex-5-yn-1-amine in a

laboratory setting.
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Caption: Safe Handling Workflow for Hex-5-yn-1-amine.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[7]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[7]

Skin and Body Protection: Wear a lab coat, and in cases of potential splashing, an apron and

rubber boots.[7]

Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate vapor

cartridge.[2]

Precautionary and First Aid Measures
Adherence to precautionary statements and knowledge of first aid procedures are critical for

safety.

Table 3: Precautionary Statements and First Aid
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Type Statement

Prevention

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[3][7] P260: Do not breathe

dust/fume/gas/mist/vapors/spray.[7] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[3][7]

Response

P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting.[7]

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.[7] P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

P310: Immediately call a POISON CENTER or

doctor/physician.

Storage
P403+P235: Store in a well-ventilated place.

Keep cool.[8]

Disposal

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

Experimental Protocols for Safety Assessment
While specific safety study reports for Hex-5-yn-1-amine are not publicly available, the

following are summaries of standard methodologies used to assess the hazards associated

with chemicals of this type.

Dermal Corrosion Testing
The potential of a chemical to cause skin corrosion is a critical safety parameter. Standardized

protocols, such as those from the Organisation for Economic Co-operation and Development

(OECD), are used to determine this.
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OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This test is typically conducted on albino rabbits. A single dose of the test substance (0.5 mL for

liquids) is applied to a small area of the skin (approximately 6 cm²).[1] The exposure duration is

up to four hours.[4] The skin is then observed for signs of erythema (redness) and edema

(swelling) for up to 14 days.[1] If irreversible tissue damage is observed, the substance is

classified as corrosive.

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test

Method

This in vitro method uses reconstructed human epidermis to model the effects of a chemical on

the skin.[9] The test substance is applied topically to the tissue. After a specific exposure time,

cell viability is measured, typically using an MTT assay. A significant reduction in cell viability

indicates that the substance is corrosive.[7] This method is a non-animal alternative to the

traditional in vivo tests.[7]

Flash Point Determination
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in the

air near its surface. Several standard methods exist for its determination.

ASTM D93: Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester

This method is suitable for liquids with a high viscosity or a tendency to form a surface film.[10]

A 75 mL sample is heated in a closed cup at a slow, constant rate.[10][11] An ignition source is

directed into the cup at regular intervals. The flash point is the lowest temperature at which the

vapors ignite.[10]

ASTM D56: Standard Test Method for Flash Point by Tag Closed Cup Tester

This method is used for low-viscosity liquids.[10] A 50 mL sample is placed in the test cup and

heated slowly. An ignition source is applied at specified intervals, and the temperature at which

a flash is observed is recorded as the flash point.[10]

Toxicological Information
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Detailed toxicological data, such as LD50 (lethal dose, 50%) values, for Hex-5-yn-1-amine are

not readily available in the public domain. Given its classification as a corrosive substance, it

should be handled with extreme care, assuming high toxicity upon ingestion, dermal contact,

and inhalation.

Spill and Waste Disposal
In case of a spill, eliminate all ignition sources.[7] Absorb the spill with an inert material (e.g.,

sand, vermiculite) and place it in a sealed container for disposal.[12] Do not allow the material

to enter drains or waterways.[13]

All waste containing Hex-5-yn-1-amine should be treated as hazardous waste and disposed of

in accordance with local, state, and federal regulations.[7]

Disclaimer: This guide is intended for informational purposes only and does not replace a

thorough risk assessment and adherence to all applicable safety regulations. Always consult

the most up-to-date Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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